Di-Acetylation: Increased Lipophilicity vs. Darutoside
15,16-Di-O-acetyldarutoside differs from the non-acetylated parent compound darutoside by the addition of two acetyl groups at the 15- and 16-positions of the diterpenoid scaffold [1]. This structural modification increases molecular weight by 72.1 Da (from 496.6 Da to 568.7 Da) and introduces two ester moieties that elevate lipophilicity. Within the same isolation study, 15,16-di-O-acetyldarutoside (compound 5) co-occurred with mono-acetylated analogs 16-O-acetyldarutigenol (compound 4) and 16-O-acetyldarutoside (compound 6) [1], demonstrating that acetylation pattern is a critical variable in this compound class. The di-acetylated glycoside represents a distinct chemical entity that cannot be substituted with darutoside in experiments where acetylation status is a defined variable.
| Evidence Dimension | Molecular weight and acetylation state |
|---|---|
| Target Compound Data | MW 568.7 Da; di-acetylated at C-15 and C-16 positions (C30H48O10) |
| Comparator Or Baseline | Darutoside: MW 496.6 Da; non-acetylated (C26H44O8); 16-O-acetyldarutoside (compound 6): mono-acetylated |
| Quantified Difference | ΔMW = +72.1 Da (+14.5% increase); two additional acetyl groups vs. darutoside |
| Conditions | Structural elucidation via spectroscopic studies (NMR, MS) from ethanol extract of Siegesbeckia orientalis aerial parts [1] |
Why This Matters
The increased lipophilicity from di-acetylation alters compound handling (solubility, solvent selection) and may impact membrane permeability and metabolic stability, making darutoside an inappropriate substitute in protocols requiring the di-acetylated form.
- [1] Wang F, Cheng Y, et al. ent-Pimarane diterpenoids from Siegesbeckia orientalis and structure revision of a related compound. J Nat Prod. 2009;72(11):2005-2008. View Source
